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Compound of Interest

Compound Name: RA190

Cat. No.: B15579645 Get Quote

Essential Safety and Handling Guide for RA190
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of RA190. Adherence to these procedures is critical to ensure a

safe laboratory environment.

Compound Information
RA190 is a bis-benzylidine piperidone that functions as a potent, selective, and orally effective

inhibitor of the proteasome ubiquitin receptor RPN13/ADRM1.[1][2] It is utilized in cancer

research and is intended for laboratory use only.

Chemical Properties:

Property Value

CAS Number 1617495-03-0

Molecular Formula C₂₈H₂₃Cl₅N₂O₂

Molecular Weight 596.76 g/mol

Appearance Light yellow to yellow solid
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| Solubility | Soluble in DMSO |

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) should always be consulted for definitive hazard

information, based on the nature of this compound as a potent bioactive agent, the following

precautions are mandatory.

Potential Hazards:

The toxicological properties of RA190 have not been fully investigated.

As a proteasome inhibitor, it may have cytotoxic effects.

It is often dissolved in Dimethyl Sulfoxide (DMSO), which can facilitate skin absorption of

other chemicals.

Required Personal Protective Equipment (PPE):

PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection Respirator

A NIOSH-approved respirator

may be necessary if handling

the powder outside of a fume

hood or if aerosolization is

possible.

Operational Plan: Handling and Storage
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Handling:

All handling of solid RA190 should be conducted in a chemical fume hood to avoid inhalation

of dust.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Wash hands thoroughly after handling.

Storage:

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years

| In Solvent (e.g., DMSO) | -80°C | Up to 1 year |

Store in a tightly sealed container in a dry, well-ventilated area. Protect from light.

Disposal Plan
All waste containing RA190 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.

Waste Streams:

Solid RA190: Collect in a designated, labeled hazardous waste container.

RA190 Solutions (in DMSO): Collect in a designated, labeled hazardous waste container for

organic solvents. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes): Place in a designated solid hazardous

waste container.
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Experimental Protocols
In Vitro Cell Viability Assay
Objective: To determine the cytotoxic effect of RA190 on a cancer cell line.

Methodology:

Cell Seeding: Plate cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000-10,000

cells per well and incubate for 24 hours to allow for cell attachment.

RA190 Preparation: Prepare a stock solution of RA190 in DMSO. Further dilute the stock

solution in cell culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the existing media from the wells and replace it with the media

containing different concentrations of RA190. Include a vehicle control (media with DMSO

only).

Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5%

CO₂.

Viability Assessment: Add a cell viability reagent (e.g., MTT, XTT, or a resazurin-based

reagent) to each well and incubate according to the manufacturer's instructions.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader at the

appropriate wavelength.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value (the concentration of RA190 that inhibits cell growth by 50%).

Visualizations
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RA190 Handling Workflow
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Caption: Workflow for handling RA190 from preparation to disposal.
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RA190 Signaling Pathway
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Caption: Proposed signaling pathway of RA190 leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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